Cas no 90564-16-2 (2,3-Dimethyl-6-nitrobenzoic acid)

2,3-Dimethyl-6-nitrobenzoic acid is a substituted benzoic acid derivative characterized by the presence of methyl groups at the 2- and 3-positions and a nitro group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitro and carboxyl functional groups offer reactivity for further derivatization, enabling applications in coupling reactions, reductions, and cyclizations. The methyl substituents enhance steric and electronic effects, influencing regioselectivity in subsequent transformations. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic workflows. Proper handling is advised due to potential sensitivity to heat and strong oxidizers.

2,3-Dimethyl-6-nitrobenzoic acid structure

90564-16-2 structure

Product Name:2,3-Dimethyl-6-nitrobenzoic acid

CAS No:90564-16-2

MF:C₉H₉NO₄

MW:195.172062635422

MDL:MFCD28795141

CID:4664622

PubChem ID:20658879

Update Time:2025-06-20

2,3-Dimethyl-6-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2,3-dimethyl-6-nitrobenzoic acid
- Z2768769249
- 2,3-Dimethyl-6-nitrobenzoic acid
- MDL： MFCD28795141
- Inchi： 1S/C9H9NO4/c1-5-3-4-7(10(13)14)8(6(5)2)9(11)12/h3-4H,1-2H3,(H,11,12)
- InChI Key： ZBDQMAHZWQQWSG-UHFFFAOYSA-N
- SMILES： OC(C1=C(C=CC(C)=C1C)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 195.05315777g/mol
Monoisotopic Mass: 195.05315777g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 83.1

2,3-Dimethyl-6-nitrobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D265285-100mg	2,3-Dimethyl-6-nitrobenzoic acid	90564-16-2		100mg	$ 465.00	2022-06-05
TRC	D265285-250mg	2,3-Dimethyl-6-nitrobenzoic acid	90564-16-2		250mg	$ 970.00	2022-06-05
TRC	D265285-500mg	2,3-Dimethyl-6-nitrobenzoic acid	90564-16-2		500mg	$ 1545.00	2022-06-05
Alichem	A010012951-250mg	2,3-Dimethyl-6-nitrobenzoic acid	90564-16-2	97%	250mg	$470.40	2023-08-31
Alichem	A010012951-500mg	2,3-Dimethyl-6-nitrobenzoic acid	90564-16-2	97%	500mg	$782.40	2023-08-31
Alichem	A010012951-1g	2,3-Dimethyl-6-nitrobenzoic acid	90564-16-2	97%	1g	$1534.70	2023-08-31
Enamine	EN300-255116-1g	2,3-dimethyl-6-nitrobenzoic acid	90564-16-2	95%	1g	$528.0	2023-09-14
Enamine	EN300-255116-5g	2,3-dimethyl-6-nitrobenzoic acid	90564-16-2	95%	5g	$1530.0	2023-09-14
Enamine	EN300-255116-10g	2,3-dimethyl-6-nitrobenzoic acid	90564-16-2	95%	10g	$2269.0	2023-09-14
Enamine	EN300-255116-0.05g	2,3-dimethyl-6-nitrobenzoic acid	90564-16-2	95%	0.05g	$101.0	2024-06-19